Cas no 548796-99-2 (4,5-Imidazolidinedione, 1-(2,6-dimethylphenyl)-3-ethyl-2-thioxo-)

548796-99-2 structure
Product name:4,5-Imidazolidinedione, 1-(2,6-dimethylphenyl)-3-ethyl-2-thioxo-
CAS No:548796-99-2
MF:C13H14N2O2S
MW:262.327461719513
CID:1591128
4,5-Imidazolidinedione, 1-(2,6-dimethylphenyl)-3-ethyl-2-thioxo- Chemical and Physical Properties
Names and Identifiers
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- 4,5-Imidazolidinedione, 1-(2,6-dimethylphenyl)-3-ethyl-2-thioxo-
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- Inchi: 1S/C13H14N2O2S/c1-4-14-11(16)12(17)15(13(14)18)10-8(2)6-5-7-9(10)3/h5-7H,4H2,1-3H3
- InChI Key: VGXYSCFDWZHSOT-UHFFFAOYSA-N
- SMILES: C1(=S)N(C2=C(C)C=CC=C2C)C(=O)C(=O)N1CC
Computed Properties
- Exact Mass: 262.07772
Experimental Properties
- Density: 1.32±0.1 g/cm3(Predicted)
- Melting Point: 103-105 °C(Solv: ethyl ether (60-29-7); hexane (110-54-3))
- Boiling Point: 353.3±52.0 °C(Predicted)
- PSA: 40.62
- pka: 0.06±0.20(Predicted)
4,5-Imidazolidinedione, 1-(2,6-dimethylphenyl)-3-ethyl-2-thioxo- Related Literature
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Kyu Man Youn,Dae Hyun Ahn,Gyeong Heon Kim,Durai Karthik,Ju Young Lee,Jang Hyuk Kwon New J. Chem., 2018,42, 5532-5539
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Carr Hoi Yi Ho,Huanyang Cao,Yong Lu,Tsz-Ki Lau,Sin Hang Cheung,Ho-Wa Li,Hang Yin,Ka Lok Chiu,Lik-Kuen Ma,Yuanhang Cheng,Sai-Wing Tsang,Xinhui Lu,Shu Kong So,Beng S. Ong J. Mater. Chem. A, 2017,5, 23662-23670
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Yue-Jian Liang,Zhi-Wen Zhao,Yun Geng,Qing-Qing Pan,Hao-Yu Gu,Liang Zhao,Min Zhang,Shui-Xing Wu New J. Chem., 2020,44, 9767-9774
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Zhi-Qiao Wang,Ming-Jian Zhang,Zhong-Ning Xu,Guo-Cong Guo Chem. Commun., 2020,56, 403-406
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Lulu Yao,Jiajun Gu,Weiqiang Wang,Tengfei Li,Dongling Ma,Qinglei Liu,Wang Zhang,Waseem Abbas,Ashkan Bahadoran,Di Zhang Nanoscale, 2019,11, 2138-2142
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